Cas no 54498-52-1 (Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)-)

Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)- structure
54498-52-1 structure
Product Name:Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)-
CAS No:54498-52-1
MF:C29H50O2
MW:430.706109523773
CID:941590
Update Time:2023-11-19

Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)- Chemical and Physical Properties

Names and Identifiers

    • Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)-
    • 5alpha-Cholestan-7-one ethylene acetal
    • CID 101323738
    • 5α-Cholestan-7-one ethylene acetal
    • Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5α)- (9CI)
    • Inchi: 1S/C29H50O2/c1-20(2)9-8-10-21(3)23-12-13-24-26-25(14-16-28(23,24)5)27(4)15-7-6-11-22(27)19-29(26)30-17-18-31-29/h20-26H,6-19H2,1-5H3/t21-,22-,23-,24+,25+,26+,27+,28-/m1/s1
    • InChI Key: ATYGMLMJIQNUHX-DEULAYMQSA-N
    • SMILES: O1CCOC21C[C@H]1CCCC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 637
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1.00±0.1 g/cm3(Predicted)
  • Boiling Point: 500.3±25.0 °C(Predicted)
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